Cas no 22423-42-3 (1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl-)

1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl- structure
22423-42-3 structure
Product Name:1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl-
CAS No:22423-42-3
MF:C12H13ClN2O4
MW:284.695622205734
CID:270401
PubChem ID:469422
Update Time:2025-04-19

1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl-
    • 2-(2-chlorobenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 1H-Benzimidazole, 2-chloro-1-.beta.-D-ribofuranosyl-
    • Benzimidazole, 2-chloro-1-.beta.-D-ribofuranosyl-
    • INKPVXRUWGSVMM-GWOFURMSSA-N
    • 2-Chloro-1-.beta.-D-ribofuranosylbenzimidazole
    • Benzimidazole,2-chloro-1-.beta.-D-ribofuranosyl-
    • SCHEMBL3928077
    • (2R,3R,4S,5R)-2-(2-chlorobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 22423-42-3
    • 2-Chloro-1-beta-D-ribofuranosylbenzimidazole
    • NSC 111354
    • NSC111354
    • 2-Chloro-1-(beta-D-ribofuranosyl)-1H-benzimidazole
    • Inchi: 1S/C12H13ClN2O4/c13-12-14-6-3-1-2-4-7(6)15(12)11-10(18)9(17)8(5-16)19-11/h1-4,8-11,16-18H,5H2/t8-,9-,10-,11-/m1/s1
    • InChI Key: INKPVXRUWGSVMM-GWOFURMSSA-N
    • SMILES: ClC1=NC2C=CC=CC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 284.056385
  • Monoisotopic Mass: 284.056385
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.74
  • Boiling Point: 589.3°Cat760mmHg
  • Flash Point: 310.2°C
  • Refractive Index: 1.737
  • PSA: 87.74000
  • LogP: 0.30120
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